Cas no 1779912-09-2 (4-(3-ethyloxetan-3-yl)butan-2-amine)

• Product Name: 4-(3-ethyloxetan-3-yl)butan-2-amine
• CAS No: 1779912-09-2
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 6034079
• PubChem ID: 84081931
• Update Time: 2025-07-02

4-(3-ethyloxetan-3-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-ethyloxetan-3-yl)butan-2-amine
• 1779912-09-2
• EN300-1840824

• Inchi： 1S/C9H19NO/c1-3-9(6-11-7-9)5-4-8(2)10/h8H,3-7,10H2,1-2H3
• InChI Key： NJTXWDBRFISDTN-UHFFFAOYSA-N
• SMILES： O1CC(CC)(C1)CCC(C)N

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(3-ethyloxetan-3-yl)butan-2-amine

Comprehensive Overview of 4-(3-ethyloxetan-3-yl)butan-2-amine (CAS No. 1779912-09-2): Properties, Applications, and Industry Insights

The chemical compound 4-(3-ethyloxetan-3-yl)butan-2-amine (CAS No. 1779912-09-2) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. This oxetane-containing amine derivative is characterized by its versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its role in drug discovery, where its polar functionality and steric properties can enhance bioavailability and metabolic stability.

One of the most searched questions about 4-(3-ethyloxetan-3-yl)butan-2-amine revolves around its synthesis and scalability. Recent advancements in green chemistry have highlighted the importance of sustainable production methods, and this compound aligns well with such initiatives. Its oxetane ring offers a balance between stability and reactivity, which is critical for minimizing waste in industrial processes. Additionally, the ethyl-substituted oxetane moiety has been studied for its potential to improve the pharmacokinetic profiles of small-molecule drugs, a topic frequently discussed in medicinal chemistry forums.

In the context of material science, 4-(3-ethyloxetan-3-yl)butan-2-amine has shown promise as a building block for high-performance polymers. Its ability to participate in ring-opening polymerization reactions makes it a candidate for developing adhesives, coatings, and composites with enhanced mechanical properties. This aligns with the growing demand for lightweight materials in automotive and aerospace industries, where thermal stability and chemical resistance are paramount.

Another trending topic is the compound's potential in crop protection. Agrochemical researchers are investigating its derivatives for their pesticidal activity, particularly in addressing resistance issues in pest management. The amine functionality in 4-(3-ethyloxetan-3-yl)butan-2-amine allows for further derivatization, enabling the design of targeted bioactive molecules. This has sparked discussions in agricultural biotechnology circles about next-generation sustainable pesticides.

From a commercial perspective, the global market for specialty chemicals like 4-(3-ethyloxetan-3-yl)butan-2-amine is expanding, driven by innovations in life sciences and advanced materials. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the rising demand from research institutions and industrial laboratories. Analytical data, including NMR spectra and HPLC purity, are often requested by buyers, underscoring the need for rigorous quality control in its production.

In summary, 4-(3-ethyloxetan-3-yl)butan-2-amine (CAS No. 1779912-09-2) represents a multifaceted compound with broad applicability across scientific disciplines. Its integration into drug development pipelines, material innovations, and agrochemical solutions highlights its relevance in addressing contemporary challenges. As research continues to uncover new functionalities, this compound is poised to remain a focal point in applied chemistry and industrial R&D.